Cas no 2227812-13-5 (rac-(3R,4S)-1-(tert-butoxy)carbonyl-4-(4-fluoro-2-methylphenyl)pyrrolidine-3-carboxylic acid)

• Product Name: rac-(3R,4S)-1-(tert-butoxy)carbonyl-4-(4-fluoro-2-methylphenyl)pyrrolidine-3-carboxylic acid
• CAS No: 2227812-13-5
• MF: C₁₇H₂₂FNO₄
• MW: 323.359288692474
• CID: 5858769
• PubChem ID: 125407652
• Update Time: 2025-06-15

rac-(3R,4S)-1-(tert-butoxy)carbonyl-4-(4-fluoro-2-methylphenyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4S)-1-(tert-butoxy)carbonyl-4-(4-fluoro-2-methylphenyl)pyrrolidine-3-carboxylic acid
• EN300-1454762
• 2227812-13-5
• rac-(3R,4S)-1-[(tert-butoxy)carbonyl]-4-(4-fluoro-2-methylphenyl)pyrrolidine-3-carboxylic acid

• Inchi： 1S/C17H22FNO4/c1-10-7-11(18)5-6-12(10)13-8-19(9-14(13)15(20)21)16(22)23-17(2,3)4/h5-7,13-14H,8-9H2,1-4H3,(H,20,21)/t13-,14+/m0/s1
• InChI Key： JJJHUMSPJPABTH-UONOGXRCSA-N
• SMILES： FC1C=CC(=C(C)C=1)[C@@H]1CN(C(=O)OC(C)(C)C)C[C@H]1C(=O)O

Computed Properties

• Exact Mass: 323.15328635g/mol
• Monoisotopic Mass: 323.15328635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 66.8Ų

Additional information on rac-(3R,4S)-1-(tert-butoxy)carbonyl-4-(4-fluoro-2-methylphenyl)pyrrolidine-3-carboxylic acid

Introduction to Rac-(3R,4S)-1-(tert-butoxy)carbonyl-4-(4-fluoro-2-methylphenyl)pyrrolidine-3-carboxylic Acid (CAS No. 2227812-13-5)

Rac-(3R,4S-1-(tert-butoxy)carbonyl-4-(4-fluoro-2-methylphenyl)pyrrolidine-3-carboxylic acid) is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2227812-13-5, belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further investigation in drug discovery.

The structure of this compound is characterized by a pyrrolidine core, which is a common motif in many bioactive molecules. The pyrrolidine ring is substituted with several functional groups, including a tert-butoxy carbonyl group at the 1-position and a 4-fluoro-2-methylphenyl group at the 4-position. These substituents not only contribute to the unique chemical properties of the molecule but also play a crucial role in its biological interactions.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target specific biological pathways. Rac-(3R,4S-1-(tert-butoxy)carbonyl-4-(4-fluoro-2-methylphenyl)pyrrolidine-3-carboxylic acid) has been identified as a potential lead compound in this context. Its unique structural features suggest that it may interact with biological targets in ways that are distinct from existing therapeutic agents, thereby offering new opportunities for the treatment of various diseases.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. The presence of the tert-butoxy carbonyl group makes it a suitable candidate for further functionalization, allowing researchers to explore a wide range of derivatives. These derivatives could exhibit enhanced biological activity or improved pharmacokinetic properties, making them attractive candidates for clinical development.

The fluorine atom in the 4-fluoro-2-methylphenyl group is another key feature of this compound. Fluorine-containing molecules are known to exhibit enhanced metabolic stability and improved binding affinity to biological targets. This property has made fluorinated compounds increasingly popular in drug discovery over the past few decades. The incorporation of fluorine into Rac-(3R,4S-1-(tert-butoxy)carbonyl-4-(4-fluoro-2-methylphenyl)pyrrolidine-3-carboxylic acid) may contribute to its potential as a therapeutic agent by enhancing its interactions with biological receptors.

Recent studies have also highlighted the importance of stereochemistry in drug design. The (3R,4S) configuration of the pyrrolidine ring in Rac-(3R,4S-1-(tert-butoxy)carbonyl-4-(4-fluoro-2-methylphenyl)pyrrolidine-3-carboxylic acid) is believed to play a critical role in its biological activity. Stereoisomers of this compound have been shown to exhibit different pharmacological profiles, underscoring the importance of maintaining the correct stereochemical configuration for optimal biological activity.

The synthesis of Rac-(3R,4S-1-(tert-butoxy)carbonyl-4-(4-fluoro-2-methylphenyl)pyrrolidine-3-carboxylic acid) represents a significant achievement in synthetic chemistry. The multi-step synthesis involves several key transformations, including protection-deprotection strategies and stereoselective reactions. These synthetic methodologies have been optimized to ensure high yields and purity, making it possible to produce sufficient quantities of the compound for further research.

In conclusion, Rac-(3R,4S-1-(tert-butoxy)carbonyl-4-(4-fluoro-2-methylphenyl)pyrrolidine-3-carboxylic acid) (CAS No. 2227812-13-5) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of novel therapeutic agents.